1-methyl-2,3-dihydro-1H-1,2,4-triazol-3-one

• IUPAC Name: 2-methyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C3H5N3O/c1-6-2-4-3(7)5-6/h2H,1H3,(H,5,7)
• InChI Key: GBALMULMVZYLHW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=O)N1
• Molecular Formula: C3H5N3O
• Molecular Weight: 99.09 g/mol
• CAS RN: 55847-43-3

Description

1-Methyl-2,3-dihydro-1H-1,2,4-triazol-3-one is a heterocyclic compound. It is part of the 1,2,4-triazole family, which are known for their wide range of chemical and biological properties. These compounds are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing compounds, including 1-methyl-2,3-dihydro-1H-1,2,4-triazol-3-one, has been a subject of interest due to their significant therapeutic potential. Various synthetic routes have been developed, providing access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

1,2,4-Triazoles, including 1-methyl-2,3-dihydro-1H-1,2,4-triazol-3-one, have unique structures and properties. They operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

1,2,4-Triazoles have been introduced as an antimicrobial agent and various medicines due to having N–C–S linkage in the skeleton. They have attracted remarkable attention due to their widespread potential pharmaceutical activity.

Mechanism of Action

The anticancer activity of these molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute to binding to the active site of the enzyme.